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Compound of Interest

Compound Name:
2-Chloro-1-methoxy-3-

nitrobenzene

Cat. No.: B183053 Get Quote

Technical Guide: 2-Chloro-1-methoxy-3-
nitrobenzene
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals.

The toxicological properties of 2-Chloro-1-methoxy-3-nitrobenzene have not been fully

investigated. All handling and experimental procedures should be conducted with extreme

caution in a controlled laboratory setting, adhering to all institutional and governmental safety

protocols. Information from structurally similar compounds is included for guidance and should

be interpreted with caution.

Chemical Identification and Physical Properties
2-Chloro-1-methoxy-3-nitrobenzene is a substituted aromatic compound used in organic

synthesis as a building block for more complex molecules.[1]
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Property Value Source

CAS Number 3970-39-6 [1][2][3]

Molecular Formula C₇H₆ClNO₃ [1]

Molecular Weight 187.58 g/mol [1]

Appearance Yellow Powder/Solid [1]

Boiling Point 93-95 °C

Purity ≥97%

Solubility Sparingly soluble in water. [1]

Storage Temperature Room Temperature [1]

Hazard Identification and Safety Information
Based on available data, 2-Chloro-1-methoxy-3-nitrobenzene is classified as a hazardous

substance. The primary hazards are associated with acute toxicity, and skin and eye irritation.

Hazard Statement Code Description

Harmful if swallowed, in

contact with skin or if inhaled
H302+H312+H332

Indicates that acute exposure

through oral, dermal, or

inhalation routes can cause

adverse health effects.

Causes skin irritation H315
Direct contact with the skin

may lead to irritation.

Causes serious eye irritation H319
Direct contact with the eyes

can cause significant irritation.

May cause respiratory irritation H335

Inhalation of dust or vapors

may irritate the respiratory

tract.
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Precautionary Statement Code Description

Wear protective

gloves/protective clothing/eye

protection/face protection.

P280

Mandatory use of personal

protective equipment to

prevent skin and eye contact.

IF SWALLOWED: Call a

POISON CENTER/doctor if

you feel unwell.

P301+P312

Immediate medical attention is

required if the substance is

ingested.

Toxicological Information
Specific toxicological studies on 2-Chloro-1-methoxy-3-nitrobenzene are limited. However,

studies on related chloronitrobenzenes indicate potential for significant toxicity. For instance,

inhalation studies on 2-chloronitrobenzene and 4-chloronitrobenzene in rats and mice showed

the development of methemoglobinemia, leading to anemia.[4] Lesions in the spleen, liver, and

kidney were also observed in exposed rats.[4] While the methoxy group may alter the

metabolic profile and toxicity of the target compound, a cautious approach assuming similar

target organ toxicity is warranted.

Experimental Protocols
General Handling and Personal Protective Equipment
(PPE) Workflow
Due to the hazardous nature of this compound, a strict handling protocol must be followed. The

following workflow outlines the essential steps for safe handling.

Preparation Handling Post-Handling

Work Area Preparation
(Fume Hood, Spill Kit Ready)

Don Full PPE
(Gloves, Gown, Goggles)

Weigh Compound
(In Ventilated Enclosure)

Dissolution
(Add solid to solvent slowly)

Perform Reaction
(Maintain Containment)

Decontaminate Surfaces
& Equipment

Segregate & Label
Hazardous Waste Doff PPE Correctly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2-Chloro-1-methoxy-3-nitrobenzene.
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Synthesis of a Structurally Related Compound: 1-
Chloro-3-methoxy-2-nitrobenzene
No specific, detailed protocol for the synthesis of 2-Chloro-1-methoxy-3-nitrobenzene was

found. However, a protocol for the synthesis of the isomer, 1-Chloro-3-methoxy-2-nitrobenzene,

is available and provides a relevant experimental framework.[5] This procedure involves a

Sandmeyer-type reaction starting from a substituted aniline.

Materials:

3-methoxy-2-nitro-phenylamine (starting material)

Sodium nitrite (NaNO₂)

Hydrochloric acid (HCl, 37% and 6 N)

Copper(II) chloride (CuCl₂)

Water (H₂O)

Ethyl acetate (AcOEt)

Brine (saturated NaCl solution)

Magnesium sulfate (MgSO₄)

Ice

Procedure:

A solution of sodium nitrite (e.g., 180 mg, 2.60 mmol) in water (0.5 mL) is added dropwise to

a solution of 3-methoxy-2-nitro-phenylamine (e.g., 400 mg, 2.38 mmol) in 37% HCl (3.9 mL)

at 0°C over a one-hour period. This forms the diazonium salt.[5]

The reaction mixture is then added to a cold (0°C) solution of CuCl₂ (e.g., 640 mg, 4.76

mmol) in 6 N HCl (3.5 mL).[5]

The resulting green solution is stirred at room temperature for 2 days.[5]
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The reaction mixture is poured onto ice and carefully neutralized with a saturated solution of

NaHCO₃.[5]

The aqueous phase is extracted with ethyl acetate.[5]

The combined organic phase is washed with brine, dried over MgSO₄, filtered, and

evaporated to yield the product as a brown oil.[5]

First Aid and Emergency Procedures
Immediate action is critical in case of exposure. The following diagram outlines the necessary

first aid steps.

Exposure Event

Skin Contact Eye Contact Inhalation Ingestion

Flush skin with plenty of water
for at least 15 minutes.

Remove contaminated clothing.

Rinse cautiously with water
for several minutes.

Remove contact lenses.

Move person to fresh air.
Keep comfortable for breathing.

Do NOT induce vomiting.
Rinse mouth.

Get immediate medical aid.

Seek Immediate
Medical Attention

Always

Click to download full resolution via product page

Caption: First Aid Procedures for Exposure to 2-Chloro-1-methoxy-3-nitrobenzene.

Spill, Storage, and Disposal
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Proper containment, storage, and disposal are crucial to mitigate the risks associated with this

compound.

Spill Response
Evacuate: Immediately clear the area of the spill.

Ventilate: Ensure the area is well-ventilated.

Contain: For small spills, wear full PPE and absorb with an inert material (e.g., vermiculite,

sand).

Collect: Carefully collect the absorbed material into a sealed, labeled container for

hazardous waste.

Decontaminate: Clean the spill area thoroughly.

Storage
Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1]

Keep away from incompatible materials such as strong oxidizing agents and strong bases.

Disposal
Dispose of waste material at an approved hazardous waste disposal facility.[6]

Do not mix with other waste streams.[6]

All local, state, and federal regulations regarding hazardous waste disposal must be

followed.[6]

The logical flow for waste management is outlined below.
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Waste Generation
(Used material, contaminated PPE)

Segregate Waste
(Do not mix with other streams)

Containerize
(Use sealed, compatible containers)

Label Container
('Hazardous Waste', Chemical Name)

Store Securely
(Designated accumulation area)

Dispose via Approved Vendor
(Follow all regulations)

Click to download full resolution via product page

Caption: Hazardous Waste Management Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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